1-(4-nitrophenyl)-4-[3-(trifluoromethyl)benzoyl]piperazine

• IUPAC Name: [4-(4-nitrophenyl)piperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C18H16F3N3O3/c19-18(20,21)14-3-1-2-13(12-14)17(25)23-10-8-22(9-11-23)15-4-6-16(7-5-15)24(26)27/h1-7,12H,8-11H2
• InChI Key: MXNREMAZOYJOIX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H16F3N3O3
• Molecular Weight: 379.3 g/mol

Description

1-(4-nitrophenyl)-4-[3-(trifluoromethyl)benzoyl]piperazine, commonly known as NPB-TZ, is a chemical compound that has been widely studied for its potential applications in scientific research. This molecule belongs to the class of piperazine derivatives and is characterized by its unique structure, which includes a nitrophenyl group and a trifluoromethylbenzoyl group attached to a piperazine ring.

Scientific Research Applications

NPB-TZ has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. One of the main applications of NPB-TZ is its use as a fluorescent probe for the detection of zinc ions in biological samples. NPB-TZ has been shown to selectively bind to zinc ions and emit fluorescence upon binding, making it a useful tool for studying the role of zinc ions in biological processes.

Mechanism of Action

The mechanism of action of NPB-TZ is not fully understood, but it is believed to involve the binding of the molecule to zinc ions through the nitrophenyl and benzoyl groups. This binding results in a conformational change in the molecule, leading to the emission of fluorescence. The exact mechanism of fluorescence emission is still under investigation, but it is thought to involve an excited-state intramolecular proton transfer (ESIPT) process.
Biochemical and Physiological Effects:
NPB-TZ has been shown to have minimal cytotoxicity and low toxicity in animal studies, making it a promising candidate for use in biological systems. The molecule has been shown to selectively bind to zinc ions and emit fluorescence upon binding, allowing for the detection and quantification of zinc ions in biological samples. NPB-TZ has also been used to study the role of zinc ions in various biological processes, including synaptic transmission, neuronal development, and immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of NPB-TZ is its selectivity and sensitivity for zinc ions, making it a useful tool for studying the role of zinc ions in biological systems. The molecule is also relatively easy to synthesize and purify, making it accessible for use in various research labs. However, one of the limitations of NPB-TZ is its limited solubility in aqueous solutions, which can make it difficult to use in certain biological assays.

Future Directions

There are several future directions for the study of NPB-TZ, including the development of new fluorescent probes based on the structure of NPB-TZ for the detection of other metal ions. The mechanism of action of NPB-TZ is still not fully understood, and further studies are needed to elucidate the exact mechanism of fluorescence emission. Additionally, the potential applications of NPB-TZ in medicinal chemistry and drug discovery are still being explored, and further research is needed to determine its potential as a therapeutic agent.
Conclusion:
In conclusion, NPB-TZ is a unique and promising molecule that has been widely studied for its potential applications in scientific research. The molecule's selectivity and sensitivity for zinc ions make it a useful tool for studying the role of zinc ions in biological systems. The synthesis of NPB-TZ is a complex process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product. Further research is needed to fully understand the mechanism of action of NPB-TZ and to explore its potential applications in medicinal chemistry and drug discovery.